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Compound of Interest

Compound Name: L-Phenylalanine-13C9

Cat. No.: B12061016 Get Quote

L-Phenylalanine-13C9: A Technical Guide for
Researchers
An in-depth technical guide for researchers, scientists, and drug development professionals on

the chemical properties and applications of L-Phenylalanine-13C9.

L-Phenylalanine-13C9 is a stable isotope-labeled version of the essential amino acid L-

phenylalanine. In this molecule, all nine carbon atoms have been replaced with the heavy

isotope, carbon-13 (¹³C). This isotopic enrichment makes it a powerful tool in a variety of

research and drug development applications, particularly in the fields of metabolomics,

proteomics, and pharmacokinetic studies. Its near-identical chemical and physical properties to

the unlabeled L-phenylalanine allow it to be seamlessly integrated into biological systems,

while its distinct mass facilitates its detection and quantification by mass spectrometry and

nuclear magnetic resonance (NMR) spectroscopy.

Chemical Properties
L-Phenylalanine-13C9 shares the same fundamental chemical structure as its unlabeled

counterpart, with the key difference being the mass of its carbon atoms. This seemingly small

change is the foundation of its utility in modern analytical techniques.
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Property Value References

Chemical Formula ¹³C₉H₁₁NO₂ [1]

Molecular Weight 175.12 g/mol [2]

Appearance Solid powder [2]

Melting Point 270-275 °C (decomposes) [2]

Isotopic Purity Typically ≥98 atom % ¹³C [2]

Chiral Purity Typically ≥97%

CAS Number 439685-11-7

Applications in Research and Drug Development
The primary applications of L-Phenylalanine-13C9 stem from its utility as a tracer and an

internal standard in analytical methodologies.

Metabolic Flux Analysis
Stable isotope tracing is a powerful technique used to map and quantify the flow of atoms

through metabolic pathways. By introducing L-Phenylalanine-13C9 into a biological system,

researchers can track its incorporation into various downstream metabolites. This allows for the

detailed investigation of metabolic reprogramming in diseases such as cancer and inherited

metabolic disorders.

Internal Standard for Mass Spectrometry
In quantitative mass spectrometry, an internal standard is a compound added to a sample in a

known concentration to facilitate the accurate quantification of an analyte. L-Phenylalanine-
13C9 is an ideal internal standard for the analysis of unlabeled L-phenylalanine due to its

identical chemical behavior and chromatographic retention time, but distinct mass-to-charge

ratio (m/z). This co-elution ensures that any variations in sample preparation or instrument

response affect both the analyte and the internal standard equally, leading to highly accurate

and precise quantification.
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Protein NMR Spectroscopy
Isotopically labeled amino acids are essential for protein structure and dynamics studies using

NMR spectroscopy. Incorporating L-Phenylalanine-13C9 into a protein of interest allows for

the selective observation of phenylalanine residues, which can provide crucial information

about protein folding, protein-ligand interactions, and conformational changes.

Experimental Protocols
Quantification of L-Phenylalanine in Human Plasma
using LC-MS/MS with L-Phenylalanine-13C9 as an
Internal Standard
This protocol describes the quantification of L-phenylalanine in human plasma using a protein

precipitation method followed by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Materials:

Human plasma samples

L-Phenylalanine-13C9 (Internal Standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Water (LC-MS grade)

Microcentrifuge tubes

LC-MS/MS system

Procedure:

Sample Preparation:
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Thaw frozen human plasma samples on ice.

To 50 µL of plasma in a microcentrifuge tube, add 150 µL of a methanol solution

containing a known concentration of L-Phenylalanine-13C9 (e.g., 100 ng/mL).

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5

Water:Acetonitrile with 0.1% Formic Acid).

LC-MS/MS Analysis:

Liquid Chromatography:

Column: A suitable C18 reversed-phase column.

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over several minutes.

Flow Rate: A typical flow rate for analytical LC.

Injection Volume: 5 µL.

Tandem Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both L-phenylalanine and L-Phenylalanine-13C9.
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Data Analysis:

Integrate the peak areas for the MRM transitions of both the analyte and the internal

standard.

Calculate the peak area ratio of L-phenylalanine to L-Phenylalanine-13C9.

Construct a calibration curve by plotting the peak area ratio against the concentration of a

series of L-phenylalanine standards.

Determine the concentration of L-phenylalanine in the plasma samples by interpolating

their peak area ratios on the calibration curve.

Stable Isotope Tracing in Cell Culture for Metabolic Flux
Analysis
This protocol provides a general framework for a stable isotope tracing experiment using L-
Phenylalanine-13C9 in cultured cells.

Materials:

Cultured cells of interest

Standard cell culture medium

L-Phenylalanine-free medium

L-Phenylalanine-13C9

Phosphate-buffered saline (PBS), ice-cold

Methanol (80%), ice-cold

Cell scrapers

Microcentrifuge tubes

LC-MS or GC-MS system
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Procedure:

Cell Culture and Labeling:

Culture cells to the desired confluency in standard medium.

Remove the standard medium and wash the cells twice with warm PBS.

Replace the medium with L-phenylalanine-free medium supplemented with a known

concentration of L-Phenylalanine-13C9.

Incubate the cells for a time course determined by the specific metabolic pathway of

interest.

Metabolite Extraction:

Rapidly aspirate the labeling medium.

Wash the cells once with ice-cold PBS.

Quench metabolism by adding ice-cold 80% methanol.

Scrape the cells into the methanol and transfer the cell lysate to a microcentrifuge tube.

Sample Processing:

Vortex the cell lysate thoroughly.

Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

Transfer the supernatant containing the metabolites to a new tube.

Dry the metabolite extract under a vacuum or a stream of nitrogen.

Analytical Analysis:

Reconstitute the dried metabolites in a suitable solvent for LC-MS or GC-MS analysis.
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Analyze the samples to determine the isotopic enrichment in downstream metabolites of

phenylalanine.

Data Analysis:

Correct the raw data for the natural abundance of ¹³C.

Calculate the fractional or molar percent enrichment of ¹³C in the metabolites of interest.

Use metabolic flux analysis software to model the data and quantify metabolic pathway

fluxes.

Visualizations
The following diagrams illustrate key concepts and workflows related to the use of L-
Phenylalanine-13C9.
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Caption: Metabolic fate of L-Phenylalanine-13C9.
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Caption: Workflow for LC-MS/MS quantification.
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Caption: Workflow for Metabolic Flux Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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